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Compound of Interest

1-Difluoromethyl-3-methyl-1H-
Compound Name:
pyrazole-4-sulfonyl chloride

Cat. No. B1309672

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of difluoromethyl pyrazole
fungicides, a prominent class of agricultural and pharmaceutical antifungal agents. By
examining their structure-activity relationships (SAR), this document aims to provide valuable
insights for the development of novel, more effective fungicides. The information presented is
supported by experimental data from peer-reviewed studies.

Mechanism of Action: Succinate Dehydrogenase
Inhibition

Difluoromethyl pyrazole fungicides primarily act as succinate dehydrogenase inhibitors
(SDHIs).[1][2] They target Complex Il of the mitochondrial respiratory chain, a critical enzyme in
both the tricarboxylic acid (TCA) cycle and the electron transport chain.[1][3][4] By binding to
the ubiquinone binding site (Qp site) of the SDH enzyme, these fungicides block the oxidation

of succinate to fumarate.[5][6] This disruption of cellular respiration leads to a depletion of ATP,
the primary energy currency of the cell, ultimately resulting in fungal cell death.[4]

The following diagram illustrates the mechanism of action of difluoromethyl pyrazole fungicides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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